Cas no 1805013-34-6 (Ethyl 3-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 3-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1805013-34-6
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4858506
• Update Time: 2025-05-21

Ethyl 3-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H11F5N2O2/c1-2-20-7(19)4-5-3-6(11(14,15)16)8(17)9(18-5)10(12)13/h3,10H,2,4,17H2,1H3
• InChI Key： GYIISTGXSLAKQE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC(=O)OCC)=NC(C(F)F)=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate

Ethyl 3-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate (CAS No. 1805013-34-6): A Comprehensive Overview

Ethyl 3-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate (CAS No. 1805013-34-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in the development of new therapeutic agents. The presence of multiple fluorine atoms and a pyridine ring imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The CAS number 1805013-34-6 is a unique identifier assigned by the Chemical Abstracts Service (CAS) to ensure precise and consistent reference to this specific compound. This identifier is crucial for researchers, regulatory bodies, and industry professionals to accurately track and communicate information about the compound.

The molecular structure of Ethyl 3-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate is composed of a pyridine ring with an amino group at the 3-position, a difluoromethyl group at the 2-position, and a trifluoromethyl group at the 4-position. The ethyl ester group is attached to the acetate moiety at the 6-position. This complex structure contributes to its unique chemical reactivity and biological activity.

Recent studies have highlighted the potential of Ethyl 3-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate in various therapeutic areas. One notable application is in the development of anti-inflammatory drugs. The compound has been shown to exhibit potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Specifically, it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, Ethyl 3-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate has also demonstrated potential as an antiviral agent. Research has indicated that the compound can interfere with viral replication processes, particularly in RNA viruses such as influenza and hepatitis C. The mechanism of action involves inhibiting viral enzymes essential for replication, thereby reducing viral load and mitigating disease progression.

The pharmacokinetic profile of Ethyl 3-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate has been extensively studied to understand its behavior in biological systems. Preclinical data suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are desirable characteristics for a drug candidate. Furthermore, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

One of the key challenges in drug development is overcoming resistance mechanisms that can develop over time. Ethyl 3-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate has shown promise in this regard by demonstrating activity against drug-resistant strains of bacteria and viruses. This property makes it a valuable addition to the arsenal of antimicrobial agents currently available.

The synthesis of Ethyl 3-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate involves several steps that require precise control over reaction conditions to ensure high yield and purity. The process typically starts with the formation of a pyridine derivative followed by functional group modifications to introduce the amino, difluoromethyl, trifluoromethyl, and ethyl ester groups. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating further research and potential commercialization.

In conclusion, Ethyl 3-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate (CAS No. 1805013-34-6) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for developing new therapeutic agents. Ongoing research continues to explore its full potential in various medical applications, paving the way for innovative treatments in the future.